Cas no 2172150-59-1 (1-3-(3-amino-5-methylpiperidin-2-yl)phenylethan-1-one)

• Product Name: 1-3-(3-amino-5-methylpiperidin-2-yl)phenylethan-1-one
• CAS No: 2172150-59-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6422012
• PubChem ID: 165551387
• Update Time: 2025-07-15

1-3-(3-amino-5-methylpiperidin-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(3-amino-5-methylpiperidin-2-yl)phenylethan-1-one
• 2172150-59-1
• EN300-1477197
• 1-[3-(3-amino-5-methylpiperidin-2-yl)phenyl]ethan-1-one

• Inchi： 1S/C14H20N2O/c1-9-6-13(15)14(16-8-9)12-5-3-4-11(7-12)10(2)17/h3-5,7,9,13-14,16H,6,8,15H2,1-2H3
• InChI Key： KSKZNDQEQUMTMO-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1C(CC(C)CN1)N

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-3-(3-amino-5-methylpiperidin-2-yl)phenylethan-1-one

Introduction to 1-3-(3-amino-5-methylpiperidin-2-yl)phenylethan-1-one (CAS No. 2172150-59-1)

1-3-(3-amino-5-methylpiperidin-2-yl)phenylethan-1-one, also known by its CAS registry number CAS No. 2172150-59-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 1-3-(3-amino-5-methylpiperidin-2-yl)phenylethan-1-one comprises a piperidine ring fused with a phenyl group, along with an amino and methyl substituent. The presence of these functional groups imparts the compound with versatile chemical reactivity and biological activity. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

Research into the synthesis of CAS No. 2172150-59-1 has revealed efficient methodologies that leverage modern catalytic techniques. These methods not only enhance the yield but also minimize environmental impact, aligning with the principles of green chemistry. The compound's stability under various reaction conditions further underscores its suitability for large-scale production.

In terms of applications, 1-(3-(3-amino-5-methylpiperidinyl)phenyl)ethanone has shown potential in the development of novel pharmaceutical agents. Its ability to interact with specific protein targets makes it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled detailed molecular modeling of CAS No. 2172150. These models provide insights into the compound's binding affinity and selectivity, which are critical parameters for drug efficacy. Additionally, spectroscopic analyses have confirmed the compound's purity and structural integrity, ensuring its reliability in experimental settings.

The integration of experimental and computational approaches has significantly enhanced our understanding of phenylethanone derivatives. This interdisciplinary research framework not only accelerates discovery but also fosters innovation in related fields such as materials science and biotechnology.

In conclusion, CAS No. 2172150, or phenylethanone derivative, represents a compelling subject for scientific exploration due to its multifaceted properties and prospective applications. As research continues to uncover new dimensions of this compound, its role in advancing medical and industrial frontiers is expected to grow exponentially.